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Compound of Interest

Compound Name: CP 93129 dihydrochloride
CAS No.: 1435934-27-2
Cat. No.: B15615126
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the in vitro use of CP 93129
dihydrochloride, a potent and selective 5-HT1B receptor agonist, in brain slice preparations.
The protocols outlined below are based on established methodologies for studying its effects
on neurotransmitter release and synaptic transmission.

Introduction

CP 93129 dihydrochloride is a valuable pharmacological tool for investigating the role of
serotonin 1B (5-HT1B) receptors in neural circuitry. These receptors are primarily located on
presynaptic terminals and, when activated, typically inhibit the release of various
neurotransmitters, including glutamate and GABA.[1][2] In brain slice preparations, CP 93129
allows for the functional characterization of 5-HT1B receptors in specific brain regions and their
modulatory effects on synaptic activity.

Mechanism of Action
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CP 93129 acts as an agonist at 5-HT1B receptors, which are G-protein coupled receptors
(GPCRs). Upon binding, the receptor activates an intracellular signaling cascade that ultimately
leads to the inhibition of voltage-gated calcium channels. This reduction in calcium influx into
the presynaptic terminal is the primary mechanism by which CP 93129 inhibits neurotransmitter
release.
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Figure 1: Signaling pathway of CP 93129-mediated inhibition of neurotransmitter release.
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Quantitative Data Summary

The following tables summarize quantitative data from various studies on the effects of CP

93129 in brain slice preparations.

Table 1: Potency of CP 93129 in Brain Slices

Brain Region Preparation Effect ECso Reference
Hippocampus Inhibition of poly-
PP P Rat Mini-slices e 55 nM [1]
(CAY) epscs
Not explicitly
stated, but

Inhibition of [3H]-
GABA release

Globus Pallidus Rat Slices

concentration-
dependent [3]
inhibition

observed from
0.6-16.2 uM

Table 2: Effects of CP 93129 on Synaptic Transmission

CP 93129

Effect on IPSC

Brain Region Connection . ] Reference
Concentration  Amplitude
) D2-SPN to D1- Significant
Striatum 2 uM ) [4]
SPN reduction
) D1-SPN to D2- Significant
Striatum 2 uM ) [4]
SPN reduction

Experimental Protocols
Acute Brain Slice Preparation

This protocol describes the general procedure for preparing acute brain slices suitable for

electrophysiology or neurotransmitter release assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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